2-Amino-1-(3-bromo-2,4-dimethylphenyl)ethanone;hydrochloride
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Description
2-Amino-1-(3-bromo-2,4-dimethylphenyl)ethanone;hydrochloride is a useful research compound. Its molecular formula is C10H13BrClNO and its molecular weight is 278.57. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Structural Analysis
The compound 2-Amino-1-(3-bromo-2,4-dimethylphenyl)ethanone;hydrochloride serves as a precursor or intermediate in the synthesis of various chemical compounds. For instance, it has been used in the synthesis of thiazole derivatives through reactions with different reagents, with the resultant compounds confirmed by elemental analysis, IR, 1H-NMR, and mass spectral analysis (Bashandy et al., 2008). Similarly, the compound has been involved in the preparation of 2-(4-chlorophenyl)-1-(2,4-dimetoxyphenyl)-3-(dimethylamino)prop-2-en-1-one, leading to the formation of various N,O- and N,N-heterocycles in good yields (Moskvina et al., 2015).
Pharmacological Synthesis and Analysis
In the pharmacological field, this compound has contributed to the synthesis of diverse compounds with potential biological activities. For example, it has been a part of the Cu(II)-photocatalyzed hydrocarboxylation of imines, leading to the generation of disubstituted amino acids, showing potential as antimicrobial molecules (Gordon et al., 2022). Additionally, 2-Amino-5-bromo-3-iodoacetophenone, a related compound, has been used as a synthon for the design and synthesis of various nitrogen-containing heterocyclic compounds and their annulated derivatives (Mmonwa & Mphahlele, 2016).
Material Science and Physical Chemistry
The compound also finds applications in material science and physical chemistry. For instance, it has been involved in the synthesis and characterization of methacrylate polymers containing imine bonding, which have been studied for their thermal behavior, dielectric properties, and antimicrobial activities (Solmaz et al., 2021). Additionally, the molecular structure and properties of related compounds have been investigated using X-ray diffraction and vibrational spectroscopy, with computational studies supporting experimental results (Kumar et al., 2015).
Properties
IUPAC Name |
2-amino-1-(3-bromo-2,4-dimethylphenyl)ethanone;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12BrNO.ClH/c1-6-3-4-8(9(13)5-12)7(2)10(6)11;/h3-4H,5,12H2,1-2H3;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OCZCLKVNNCRBBH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=C(C=C1)C(=O)CN)C)Br.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13BrClNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.57 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.